2-(Trideuteriomethoxy)benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-substituted benzoic acids, which includes 2-(Trideuteriomethoxy)benzoic acid, can be complex. A study analyzed the gas-phase neighboring group participation effect to differentiate ortho-substituted benzoic acid/ester derivatives . Another study discussed the synthesis of 2-benzoylbenzoic acid, which could provide insights into the synthesis of 2-substituted benzoic acids .Chemical Reactions Analysis
The chemical reactions of 2-substituted benzoic acids, including 2-(Trideuteriomethoxy)benzoic acid, can be complex. A study analyzed the ortho effect, using the acidity of eleven 2-substituted benzoic acids as a sample . Another study discussed the fundamentals of volumetric chemical analysis, acid/base equilibria, and titrations .Safety and Hazards
Future Directions
Recent advances in the synthesis of benzothiazole compounds related to green chemistry have been discussed . The future development trend and prospect of the synthesis of benzothiazoles were anticipated . Another study discussed modern trends in the chemistry of 2-amino and 2-mercapto substituted benzothiazoles .
Mechanism of Action
Target of Action
It is structurally similar to benzoic acid, which is known to have antimicrobial properties and is widely used as a food preservative .
Mode of Action
Benzoic acid, a related compound, is known to be conjugated to glycine in the liver and excreted as hippuric acid . As the sodium salt form, sodium benzoate, it is used as a treatment for urea cycle disorders due to its ability to bind amino acids, leading to the excretion of these amino acids and a decrease in ammonia levels .
Biochemical Pathways
Benzoic acid and its derivatives are known to be involved in the shikimate pathway for the biosynthesis of phenolic acids .
Pharmacokinetics
The related compound, benzoic acid, is known to be metabolized in the liver, where it is conjugated to glycine and excreted as hippuric acid .
Result of Action
Related compounds such as benzoic acid are known to have antimicrobial properties and are used as food preservatives .
Action Environment
Factors such as temperature and pressure can affect the physical and chemical properties of similar compounds .
properties
IUPAC Name |
2-(trideuteriomethoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c1-11-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3,(H,9,10)/i1D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILUJQPXNXACGAN-FIBGUPNXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])OC1=CC=CC=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Trideuteriomethoxy)benzoic acid |
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